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Compound of Interest

Compound Name: 3-Methyl-GABA

Cat. No.: B2806224 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential safety and logistical

information for the handling of 3-Methyl-GABA, a compound of interest for its potential as an

anticonvulsant agent. Adherence to these procedures is critical for minimizing risks and

ensuring the integrity of your research.

Immediate Safety and Handling Protocols
When working with 3-Methyl-GABA, a systematic approach to safety from preparation to

disposal is crucial. The following step-by-step guidance outlines the necessary personal

protective equipment (PPE) and handling procedures.

1. Engineering Controls and Personal Protective Equipment (PPE):

Ventilation: Always handle 3-Methyl-GABA in a well-ventilated area. For procedures that

may generate dust or aerosols, a chemical fume hood is required.[1]

Eye Protection: Wear tightly fitting safety goggles to protect against splashes or dust.[1]

Hand Protection: Chemical-impermeable gloves are mandatory to prevent skin contact.[1]

Body Protection: Wear a lab coat or other suitable protective clothing to avoid skin exposure.

[1]

2. Safe Handling Practices:
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Avoid the formation of dust and aerosols during handling.[1]

Do not breathe dust, mist, gas, or vapors.

Prevent contact with skin and eyes.

Use non-sparking tools to prevent ignition sources.

Handle in accordance with good industrial hygiene and safety practices.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials and foodstuff containers.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Consult a doctor if irritation persists.

After Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

After Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.

Spills: Evacuate the area and ensure adequate ventilation. Avoid dust formation. Wear

appropriate PPE. Collect the spillage with spark-proof tools and place it in a suitable, closed

container for disposal. Do not let the chemical enter drains.

Disposal Plan
Proper disposal of 3-Methyl-GABA and its containers is essential to prevent environmental

contamination.
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Product Disposal: Dispose of the chemical in accordance with local, state, and federal

regulations. It should be collected and arranged for disposal by a licensed professional

waste disposal service.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for 3-Methyl-
GABA.

Property Value Source

CAS Number 1216629-00-3 TargetMol

Molecular Formula C5H11NO2 R&D Systems

Molecular Weight 117.15 g/mol R&D Systems

Solubility in Water Soluble R&D Systems

Storage Temperature Room Temperature R&D Systems

Experimental Workflow for Safe Handling
To visualize the operational plan for handling 3-Methyl-GABA, the following workflow diagram

outlines the key steps from preparation to disposal, emphasizing safety at each stage.
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Caption: Workflow for the safe handling of 3-Methyl-GABA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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